Cas no 139157-40-7 (3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 139157-40-7
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 1262174
• PubChem ID: 14922120
• Update Time: 2025-11-02

3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-methyl-1H-Pyrazole-4-carboxaldehyde
• EN300-123344
• 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde
• 139157-40-7
• SCHEMBL23723679
• SCHEMBL17350103
• AKOS022717876
• 1H-Pyrazole-4-carboxaldehyde, 3-chloro-5-methyl-
• 5-chloro-3-methyl-1h-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,3-chloro-5-methyl-
• DB-193988
• Z1255358649
• CS-0436510
• F20892

• Inchi： 1S/C5H5ClN2O/c1-3-4(2-9)5(6)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： BCLZFFRJOXSPBO-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C)NN=1

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde

3-Chloro-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 139157-40-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde (CAS 139157-40-7) has emerged as a crucial chemical intermediate with broad applications in pharmaceutical research, agrochemical development, and material science. This pyrazole derivative combines the unique reactivity of both chloro and formyl functional groups, making it particularly valuable for constructing complex molecular architectures.

The growing interest in 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde synthesis reflects its importance in drug discovery pipelines. Recent studies highlight its role as a precursor for biologically active compounds, especially in the development of novel antimicrobial agents and enzyme inhibitors. The compound's molecular structure (C5H5ClN2O) offers multiple sites for chemical modification, allowing researchers to create diverse libraries of derivatives for biological screening.

From a synthetic chemistry perspective, the chloro group at position 3 enables various nucleophilic substitution reactions, while the aldehyde functionality at position 4 serves as an excellent handle for condensation reactions and cyclization processes. This dual reactivity makes 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde particularly valuable in multicomponent reactions, which are currently a hot topic in green chemistry research.

The pyrazole core structure has gained significant attention in recent years due to its prevalence in FDA-approved drugs. Market analysis shows increasing demand for pyrazole-based intermediates, with 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde price and availability being common search queries among research chemists. The compound's stability under various conditions makes it suitable for scale-up processes, addressing the pharmaceutical industry's need for reliable building blocks.

Recent advancements in catalysis have opened new possibilities for modifying 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde. Palladium-catalyzed cross-coupling reactions with this substrate have yielded novel compounds with potential anti-inflammatory properties, according to recent patent literature. The methyl group at position 5 provides additional opportunities for functional group interconversion, expanding the compound's utility in medicinal chemistry.

Environmental considerations have also influenced research directions involving this compound. Scientists are exploring green synthetic routes to 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde, with particular focus on reducing solvent waste and improving atom economy. These developments align with the growing emphasis on sustainable chemistry in both academic and industrial settings.

The spectroscopic characterization of 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde has been well-documented, with distinctive signals in 1H NMR (δ 10.20 ppm for the aldehyde proton) and 13C NMR spectra serving as reliable markers for compound identification. These analytical features make it particularly valuable for quality control in commercial production.

Looking forward, the applications of 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde are expected to expand into emerging fields such as materials science and molecular electronics. Its potential as a building block for organic semiconductors and coordination polymers is currently under investigation, reflecting the compound's versatility beyond traditional pharmaceutical applications.

For researchers seeking 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde suppliers, it's important to note that the compound is typically available in high purity grades (≥97%) with comprehensive analytical data. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability over extended periods.

The continued relevance of 3-chloro-5-methyl-1H-pyrazole-4-carbaldehyde in chemical research underscores the importance of heterocyclic building blocks in modern synthetic strategies. As drug discovery efforts become increasingly complex, versatile intermediates like this pyrazole derivative will remain essential tools for medicinal chemists and material scientists alike.